(2-Fluoropyridin-4-yl)methanamine
Overview
Description
“(2-Fluoropyridin-4-yl)methanamine” is a chemical compound with the molecular formula C6H7FN2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been a subject of research . The compound is produced by reacting 2-Fluoropyridine-4-carboxaldehyde with methylamine and hydrochloric acid .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyridine ring with a fluorine atom at the 2nd position and a methanamine group at the 4th position . The InChI key for this compound is XJHMDYPKWSGBBN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The molecular weight of the compound is 162.59 Da .Scientific Research Applications
Novel Aryloxyethyl Derivatives as Serotonin 5-HT1A Receptor-Biased Agonists
Researchers designed novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives, acting as "biased agonists" of serotonin 5-HT1A receptors. These compounds demonstrated high receptor affinity, selectivity, and exhibited antidepressant-like activity in preliminary in vivo studies, suggesting their potential as antidepressant drug candidates (Sniecikowska et al., 2019).
Inhibition of the Met Kinase Superfamily
Another study identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. One such analogue demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model, highlighting the therapeutic potential of these compounds (Schroeder et al., 2009).
Photophysical Properties of Re(I) Diimine Complexes
Research on the luminescence behavior of Re(I) diimine complexes with ligands such as 4-styryl-4'-methyl-2,2'-bipyridine showed that these complexes exhibit structured phosphorescence at room temperature, offering insights into their potential use in photophysical applications (Shaw & Schmehl, 1991).
Synthesis and Biological Evaluation of Novel Azetidine Derivative
A novel azetidine derivative was synthesized and evaluated for its antibacterial and antifungal activity, displaying acceptable results and suggesting applications in developing new antimicrobial agents (Rao, Prasad, & Rao, 2013).
Selective Inactivation of MAO-B
Alpha-silyl amines, including benzyl-dimethyl-silyl-methanamine and its derivatives, were found to be potent, time-dependent inhibitors of MAO-B, indicating their potential as anti-Parkinsonian agents (Danzin et al., 1989).
Safety and Hazards
properties
IUPAC Name |
(2-fluoropyridin-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7FN2/c7-6-3-5(4-8)1-2-9-6/h1-3H,4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPEUVSAZSYDINS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60631132 |
Source
|
| Record name | 1-(2-Fluoropyridin-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60631132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
777056-79-8 |
Source
|
| Record name | 2-Fluoro-4-pyridinemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=777056-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Fluoropyridin-4-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60631132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Benzyl-7-oxa-4-azaspiro[2.5]octane](/img/structure/B1592843.png)
